Cas no 1807020-57-0 (2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-carboxylic acid
• CAS No: 1807020-57-0
• MF: C₈H₆F₂INO₃
• MW: 329.03942155838
• CID: 4892855
• Update Time: 2025-06-10

2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-carboxylic acid

• Inchi： 1S/C8H6F2INO3/c1-15-6-3(8(13)14)2-4(11)12-5(6)7(9)10/h2,7H,1H3,(H,13,14)
• InChI Key： VGXSNQDNDVOEGX-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)O)=C(C(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4

Additional information on 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-carboxylic acid

Introduction to 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-carboxylic acid (CAS No. 1807020-57-0)

2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-carboxylic acid, identified by its CAS number 1807020-57-0, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a difluoromethyl substituent, an iodo group, a methoxy group, and a carboxylic acid moiety, makes it a versatile intermediate in synthetic chemistry and drug discovery.

The difluoromethyl group is particularly noteworthy due to its role in enhancing metabolic stability and improving binding affinity in biological targets. This feature has made it a valuable component in the development of novel therapeutic agents. The iodo substituent, on the other hand, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures. The methoxy group contributes to the compound's electronic properties and can influence its solubility and reactivity. Finally, the carboxylic acid functionality provides a site for further derivatization, enabling the synthesis of esters, amides, or salts that may be more suitable for biological applications.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these pathways, kinases have emerged as critical therapeutic targets due to their involvement in numerous cellular processes, including cell proliferation, differentiation, and apoptosis. Pyridine derivatives have shown promise as kinase inhibitors due to their ability to interact with specific pockets within the enzyme's active site. The compound 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-carboxylic acid has been explored as a key intermediate in the synthesis of such inhibitors.

One of the most compelling applications of this compound is in the development of anticancer agents. Kinase inhibitors have revolutionized cancer treatment over the past decade, with drugs like imatinib and gefitinib becoming cornerstones of targeted therapy. The structural features of 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-carboxylic acid, particularly the difluoromethyl group and the iodo substituent, have been strategically incorporated into molecules designed to inhibit tyrosine kinases such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase). Preclinical studies have demonstrated that compounds derived from this scaffold exhibit potent inhibitory activity against these kinases, leading to significant tumor regression in vitro and in vivo.

Furthermore, the compound has shown potential in addressing drug-resistant cancers. Resistance to kinase inhibitors often arises from mutations within the target kinase that alter its binding properties. By incorporating structural elements like the difluoromethyl group into inhibitor designs, researchers can enhance binding affinity even in the presence of resistance mutations. This has led to the development of next-generation inhibitors that are more robust against resistance mechanisms.

The agrochemical sector has also benefited from the versatility of 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-carboxylic acid. Pyridine derivatives are widely used as intermediates in the synthesis of herbicides and pesticides due to their ability to interfere with essential plant enzymes and metabolic pathways. The presence of multiple functional groups allows for fine-tuning of biological activity, enabling the design of compounds that are highly effective against specific pests while minimizing environmental impact.

The synthetic utility of this compound is further highlighted by its role in cross-coupling reactions. The iodo substituent facilitates palladium-catalyzed coupling with boronic acids or stannanes, allowing for the introduction of diverse aryl or vinyl groups at specific positions within the molecule. This flexibility is crucial for generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules.

Recent advances in flow chemistry have also expanded the applications of 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-carboxylic acid. Flow reactors enable continuous synthesis under controlled conditions, improving yield and scalability while reducing solvent consumption and waste generation. This approach has been particularly useful for preparing complex pyridine derivatives on a gram-scale without compromising purity or yield.

The pharmacokinetic properties of compounds derived from this scaffold have also been extensively studied. The incorporation of a difluoromethyl group has been shown to enhance lipophilicity and metabolic stability, which are critical factors for drug absorption, distribution, metabolism, and excretion (ADME). Additionally, computational modeling techniques have been employed to predict how modifications around this core structure will affect pharmacokinetic profiles.

In conclusion,2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-carboxylic acid (CAS No. 1807020-57-0) represents a powerful tool for synthetic chemists working in pharmaceuticals and agrochemicals. Its unique combination of functional groups makes it an ideal intermediate for constructing biologically active molecules with high potency and selectivity. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound will undoubtedly remain at forefronts innovation efforts aimed developing next-generation treatments improve human health protect crops sustainably.